Cas no 2138212-32-3 (5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid
• CAS No: 2138212-32-3
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 6349610
• PubChem ID: 165799353
• Update Time: 2025-10-13

5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138212-32-3
• EN300-740932
• 5-bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid
• 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H15BrN2O4/c1-12(2,3)19-11(18)15-6-9-8(10(16)17)4-7(13)5-14-9/h4-5H,6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： GOEZZGRLNPWTNG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid (CAS No. 2138212-32-3)

5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid (CAS No. 2138212-32-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This brominated pyridine derivative is particularly valued for its role as an intermediate in the development of bioactive molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc)-protected amine and a carboxylic acid functional group, makes it a versatile building block for drug discovery and medicinal chemistry applications.

The compound's CAS number 2138212-32-3 is a critical identifier for researchers seeking high-purity reagents. With the growing demand for pyridine-based intermediates in the pharmaceutical industry, this compound has garnered significant attention. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such specialized building blocks, as they enable rapid synthesis of diverse molecular libraries.

One of the most frequently searched questions regarding 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid relates to its synthetic applications. The compound serves as a key precursor for peptide mimetics and small molecule inhibitors, particularly in oncology and neurology research. The presence of both Boc-protected amine and carboxylic acid moieties allows for selective modifications, making it invaluable for structure-activity relationship (SAR) studies.

From a green chemistry perspective, researchers are increasingly interested in sustainable synthesis routes for this compound. Recent publications have explored catalyst-free reactions and microwave-assisted synthesis to improve the efficiency of producing CAS 2138212-32-3. These advancements align with the pharmaceutical industry's push toward more environmentally friendly manufacturing processes.

The analytical characterization of 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The bromine atom in its structure also makes it particularly suitable for cross-coupling reactions, a topic frequently searched by synthetic chemists.

In the context of drug discovery, this compound's pyridine core is particularly valuable. Pyridine derivatives are known for their ability to improve drug solubility and bioavailability, two critical factors in modern pharmaceutical development. The Boc-protecting group offers additional advantages, allowing for controlled deprotection during multi-step syntheses.

Storage and handling of CAS 2138212-32-3 require standard laboratory precautions. The compound is typically stable at room temperature when protected from moisture, a common query among first-time users. Proper storage conditions ensure the integrity of both the Boc group and the carboxylic acid functionality.

Recent patent literature reveals growing applications of 5-Bromo-2-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid in kinase inhibitor development. This aligns with current research trends targeting protein-protein interactions and allosteric modulation in drug design. The compound's structural features make it particularly suitable for creating selective enzyme inhibitors.

For researchers exploring structure-based drug design, the conformational flexibility of this molecule offers significant advantages. The pyridine-3-carboxylic acid moiety can participate in various molecular interactions, including hydrogen bonding and metal coordination, which are crucial for target engagement in therapeutic compounds.

The global market for pharmaceutical intermediates like CAS 2138212-32-3 continues to expand, driven by increased R&D investment in personalized medicine and orphan drug development. This compound's versatility ensures its continued relevance in both academic and industrial research settings.